Cas no 2404411-40-9 (4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2404411-40-9
• MF: C₁₇H₂₃N₇
• MW: 325.411422014236
• CID: 5310312
• PubChem ID: 154883362
• Update Time: 2025-08-03

4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(3-Methyl-2-pyrazinyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine
• 4-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• 2404411-40-9
• AKOS040709321
• F6619-5046
• 4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C17H23N7/c1-14-16(19-7-6-18-14)23-12-10-22(11-13-23)15-4-5-20-17(21-15)24-8-2-3-9-24/h4-7H,2-3,8-13H2,1H3
• InChI Key： NIPXXWQCVUULCL-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(N=2)N2CCCC2)CCN(C2C(C)=NC=CN=2)CC1

Computed Properties

• Exact Mass: 325.20149376g/mol
• Monoisotopic Mass: 325.20149376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.8±60.0 °C(Predicted)
• pka: 9.79±0.50(Predicted)

Additional information on 4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine

Comprehensive Overview of 4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2404411-40-9)

The compound 4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2404411-40-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule combines a pyrimidine core with piperazine and pyrrolidine moieties, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with current trends in targeting signaling pathways for cancer and inflammatory diseases.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The structural complexity of 4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine allows it to interact with multiple biological targets, a feature highly sought after in the development of multi-target drugs. This aligns with the growing interest in polypharmacology, where compounds are designed to modulate several pathways simultaneously for enhanced efficacy.

The synthesis of CAS No. 2404411-40-9 involves sophisticated organic chemistry techniques, including cross-coupling reactions and heterocyclic ring formation. Its 3-methylpyrazine and pyrrolidine substituents contribute to its pharmacokinetic properties, such as improved solubility and membrane permeability. These attributes are critical for oral bioavailability, a key consideration in modern drug design. As the pharmaceutical industry shifts toward orally administered therapeutics, compounds like this are increasingly valuable.

From a biochemical perspective, 4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine exhibits promising binding affinity for kinases involved in cell proliferation and immune regulation. This has sparked interest in its potential applications for autoimmune disorders and oncology, two areas where kinase inhibitors have shown transformative results. The compound’s ability to selectively inhibit specific kinase isoforms could reduce off-target effects, addressing a major challenge in drug development.

In the context of AI-driven drug discovery, molecules like CAS No. 2404411-40-9 are frequently analyzed using machine learning models to predict their bioactivity and toxicity profiles. The integration of computational chemistry and high-throughput screening has accelerated the identification of such compounds, reducing the time and cost associated with traditional methods. This synergy between wet-lab and in-silico approaches is reshaping the landscape of pharmaceutical R&D.

Another area of interest is the compound’s potential role in neurodegenerative disease research. Recent studies suggest that kinase modulation may mitigate pathological processes in conditions like Alzheimer’s and Parkinson’s diseases. While 4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine has not yet been extensively studied in this context, its structural similarity to known neuroprotective agents warrants further investigation.

Environmental and green chemistry considerations are also relevant to the synthesis and application of this compound. Researchers are exploring sustainable methods to produce such complex molecules, minimizing waste and energy consumption. The push for eco-friendly pharmaceuticals aligns with global sustainability goals, making CAS No. 2404411-40-9 a candidate for greener synthetic routes.

In summary, 4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from oncology to neurodegenerative diseases, highlight the compound’s versatility. As the scientific community continues to explore its potential, this molecule may emerge as a cornerstone in the next generation of targeted therapies.